Cas no 2248409-94-9 (rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(difluoromethyl)cyclopropane-1-carboxylate)

• Product Name: rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(difluoromethyl)cyclopropane-1-carboxylate
• CAS No: 2248409-94-9
• MF: C₁₃H₉F₂NO₄
• MW: 281.211670637131
• CID: 6529721
• PubChem ID: 165728667
• Update Time: 2025-07-15

rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(difluoromethyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248409-94-9
• EN300-6525233
• rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(difluoromethyl)cyclopropane-1-carboxylate

• Inchi： 1S/C13H9F2NO4/c14-10(15)8-5-9(8)13(19)20-16-11(17)6-3-1-2-4-7(6)12(16)18/h1-4,8-10H,5H2/t8-,9-/m1/s1
• InChI Key： KNWWDARISOABHC-RKDXNWHRSA-N
• SMILES： FC([C@@H]1C[C@H]1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 281.04996409g/mol
• Monoisotopic Mass: 281.04996409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.7Ų

Additional information on rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(difluoromethyl)cyclopropane-1-carboxylate

Recent Advances in the Study of rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(difluoromethyl)cyclopropane-1-carboxylate (CAS: 2248409-94-9)

The compound rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(difluoromethyl)cyclopropane-1-carboxylate (CAS: 2248409-94-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropane and isoindole moieties, exhibits promising pharmacological properties, particularly in the context of enzyme inhibition and targeted drug delivery. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its potential therapeutic applications.

One of the key areas of investigation has been the compound's role as a potent inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. Researchers have demonstrated that the difluoromethyl group enhances the compound's binding affinity to target proteins, thereby improving its inhibitory efficacy. Structural-activity relationship (SAR) studies have further revealed that the stereochemistry of the cyclopropane ring is critical for maintaining its biological activity, with the (1R,2R) configuration showing superior performance compared to other stereoisomers.

In addition to its inhibitory properties, recent advancements in synthetic chemistry have enabled more efficient production of this compound. Novel catalytic methods, including asymmetric hydrogenation and enantioselective cyclopropanation, have been employed to achieve high yields and enantiomeric purity. These developments are crucial for scaling up production and facilitating further preclinical and clinical studies.

Preliminary in vivo studies have shown promising results, with the compound demonstrating favorable pharmacokinetic profiles and low toxicity in animal models. These findings suggest its potential as a lead candidate for the development of new therapeutics targeting diseases such as cancer and chronic inflammation. However, further research is needed to fully understand its long-term effects and optimize its formulation for clinical use.

In conclusion, rac-1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (1R,2R)-2-(difluoromethyl)cyclopropane-1-carboxylate represents a compelling area of research in chemical biology. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be essential to unlock its full therapeutic potential.